Cas no 501434-74-8 (2,1,3-Benzothiadiazole, 4-bromo-7-(2-thienyl)-)

2,1,3-Benzothiadiazole, 4-bromo-7-(2-thienyl)- structure
501434-74-8 structure
Product Name:2,1,3-Benzothiadiazole, 4-bromo-7-(2-thienyl)-
CAS No:501434-74-8
MF:C10H5BrN2S2
MW:297.194098234177
CID:1565956
PubChem ID:69033011
Update Time:2025-04-21

2,1,3-Benzothiadiazole, 4-bromo-7-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzothiadiazole, 4-bromo-7-(2-thienyl)-
    • 4-Bromo-7-(thiophen-2-yl)benzo[c][1,2,5]thiadiazole
    • 501434-74-8
    • F71903
    • SCHEMBL4411262
    • 4-bromo-7-thiophen-2-yl-2,1,3-benzothiadiazole
    • 4-bromo-7-(thiophen-2-yl)-2,1,3-benzothiadiazole
    • BS-47459
    • Inchi: 1S/C10H5BrN2S2/c11-7-4-3-6(8-2-1-5-14-8)9-10(7)13-15-12-9/h1-5H
    • InChI Key: VVQIEATVJBTJRD-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2=CC=CS2)C2C1=NSN=2

Computed Properties

  • Exact Mass: 295.90785
  • Monoisotopic Mass: 295.90775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 82.3Ų

Experimental Properties

  • PSA: 25.78

2,1,3-Benzothiadiazole, 4-bromo-7-(2-thienyl)- Pricemore >>

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